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Compound of Interest

2-Butenedioic acid (22)-, 1-
Compound Name:

octadecyl ester

Cat. No.: B3048549

An In-depth Technical Guide to Octadecyl Maleate

This technical guide provides a comprehensive overview of octadecyl maleate, also known as
monostearyl maleate, tailored for researchers, scientists, and drug development professionals.
It covers its chemical properties, synthesis, and known applications, with a focus on its role in

pharmaceutical formulations.

Physicochemical Properties of Octadecyl Maleate

Octadecyl maleate is a monoester of maleic acid and stearyl alcohol. Its key quantitative
properties are summarized in the table below.

Property Value Source
CAS Number 2424-62-6 [1][2]13]14]
Molecular Formula C22H4004 [2][4]
Molecular Weight 368.55 g/mol [21[31[4]
Melting Point 79-81 °C [11[3]
Purity >95% (HPLC) [4]
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Synthesis of Octadecyl Maleate

A common method for the synthesis of octadecyl maleate involves the reaction of stearyl
alcohol with maleic anhydride.[5] This reaction can be catalyzed by an organic base, such as
triethylamine, to facilitate the esterification process at a reduced temperature.[5]

Experimental Protocol: General Synthesis
A general procedure for the synthesis of monostearyl maleate involves the following steps:

» Stearyl alcohol and maleic anhydride are reacted in the presence of an organic basic
catalyst.[5]

e The reaction is typically carried out at a temperature ranging from 45°C to 65°C.[5]

e The use of a catalyst like triethylamine allows for lower reaction temperatures, which can
help to reduce the formation of impurities and improve safety.[5]

It is important to note that specific reaction conditions, such as solvent and catalyst
concentration, may vary and would require optimization for specific laboratory settings.
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Caption: Synthesis workflow for octadecyl maleate.

Applications in Drug Development
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Octadecyl maleate is utilized as a pharmaceutical excipient.[2] Its primary role is to enhance
the chemical stability of active pharmaceutical ingredients (APIs). For instance, it has been
used to improve the stability of drugs like metoprolol succinate and certain sodium-dependent
glucose co-transporter 2 (SGLT2) inhibitors.[2]

Biological Effects and Signaling Pathways

Based on available public information, there are no established signaling pathways directly
modulated by octadecyl maleate. While some studies investigate the biological effects of other
maleate-containing compounds or molecules with long alkyl chains, this information is not
directly applicable to octadecyl maleate. Researchers should exercise caution and not
extrapolate findings from structurally different molecules.

Characterization and Analytical Techniques

The purity of octadecyl maleate can be assessed using High-Performance Liquid
Chromatography (HPLC).[4] Certified reference materials are also available for use in analytical
applications, including pharmaceutical release testing and method development.

Please note: Detailed experimental protocols for the use of octadecyl maleate in specific
pharmaceutical formulations and comprehensive studies on its direct biological effects or
involvement in signaling pathways are not readily available in the public domain based on the
conducted searches. Further research would be required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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